Purpurin (85per cent)
Purpurin (85per cent)
Purpurin is a naturally occurring reddish-yellow pigment found in madder root (R. tinctorum) that has been used both in herbal remedies and as food coloring. It can also by synthetically derived from 9,10-anthraquinone. Purpurin is protective against a number of food-derived heterocyclic amines in bacterial mutagenicity assays through its inhibition of CYP450-dependent N-hydroxylation and reduction of N-hydroxylamines. Purpurine can also inhibit (IC50 = 6.6 μM) spermidine-induced autoactivation of plasma hyaluronan-binding protein, a serine protease that can activate coagulation factor VII and prourokinase.
Brand Name:
Vulcanchem
CAS No.:
81-54-9
VCID:
VC0114267
InChI:
InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O
Molecular Formula:
C14H8O5
Molecular Weight:
256.21 g/mol
Purpurin (85per cent)
CAS No.: 81-54-9
Reference Standards
VCID: VC0114267
Molecular Formula: C14H8O5
Molecular Weight: 256.21 g/mol
CAS No. | 81-54-9 |
---|---|
Product Name | Purpurin (85per cent) |
Molecular Formula | C14H8O5 |
Molecular Weight | 256.21 g/mol |
IUPAC Name | 1,2,4-trihydroxyanthracene-9,10-dione |
Standard InChI | InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H |
Standard InChIKey | BBNQQADTFFCFGB-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O |
Appearance | Assay:≥95%A crystalline solid |
Melting Point | 259.0 °C |
Description | Purpurin is a naturally occurring reddish-yellow pigment found in madder root (R. tinctorum) that has been used both in herbal remedies and as food coloring. It can also by synthetically derived from 9,10-anthraquinone. Purpurin is protective against a number of food-derived heterocyclic amines in bacterial mutagenicity assays through its inhibition of CYP450-dependent N-hydroxylation and reduction of N-hydroxylamines. Purpurine can also inhibit (IC50 = 6.6 μM) spermidine-induced autoactivation of plasma hyaluronan-binding protein, a serine protease that can activate coagulation factor VII and prourokinase. |
Solubility | 2.50e-05 M |
Synonyms | 1,2,4-trihydroxy-9,10-anthracenedione 1,2,4-trihydroxy-9,10-anthraquinone 1,2,4-trihydroxyanthraquinone purpurin purpurin, madder root |
PubChem Compound | 6683 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume